Cas no 2137886-83-8 (4-(2,5-Difluorophenyl)-2-fluoro-1-methylbenzene)

• Product Name: 4-(2,5-Difluorophenyl)-2-fluoro-1-methylbenzene
• CAS No: 2137886-83-8
• MF: C₁₃H₉F₃
• MW: 222.205774068832
• CID: 6343946
• PubChem ID: 163273239
• Update Time: 2025-06-08

4-(2,5-Difluorophenyl)-2-fluoro-1-methylbenzene Chemical and Physical Properties

Names and Identifiers

• EN300-737082
• 4-(2,5-difluorophenyl)-2-fluoro-1-methylbenzene
• 2137886-83-8
• 4-(2,5-Difluorophenyl)-2-fluoro-1-methylbenzene

• Inchi： 1S/C13H9F3/c1-8-2-3-9(6-13(8)16)11-7-10(14)4-5-12(11)15/h2-7H,1H3
• InChI Key： KFTLNPDKJVEPHO-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C)C1C=C(C=CC=1F)F

Computed Properties

• Exact Mass: 222.06563477g/mol
• Monoisotopic Mass: 222.06563477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Additional information on 4-(2,5-Difluorophenyl)-2-fluoro-1-methylbenzene

4-(2,5-Difluorophenyl)-2-fluoro-1-methylbenzene: An Overview of a Promising Compound (CAS No. 2137886-83-8)

4-(2,5-Difluorophenyl)-2-fluoro-1-methylbenzene (CAS No. 2137886-83-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound, characterized by its multiple fluorine substituents and a methyl group, exhibits a high degree of chemical stability and biological activity, making it a valuable candidate for various drug development programs.

The structural complexity of 4-(2,5-Difluorophenyl)-2-fluoro-1-methylbenzene is one of its most notable attributes. The presence of multiple fluorine atoms imparts unique electronic and steric properties to the molecule, which can significantly influence its interactions with biological targets. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic profiles, which are crucial factors in the design of effective drugs. Recent studies have shown that the fluorine substituents in this compound can modulate its binding affinity to specific receptors, thereby enhancing its therapeutic potential.

In the context of medicinal chemistry, 4-(2,5-Difluorophenyl)-2-fluoro-1-methylbenzene has been explored for its potential as a lead compound in the development of new therapeutic agents. One area of particular interest is its application in the treatment of neurological disorders. Research has indicated that this compound can effectively cross the blood-brain barrier, making it a promising candidate for targeting central nervous system (CNS) diseases such as Alzheimer's disease and Parkinson's disease. The ability to penetrate the CNS is a critical factor in the development of effective treatments for these conditions.

Another significant aspect of 4-(2,5-Difluorophenyl)-2-fluoro-1-methylbenzene is its pharmacological profile. Preclinical studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties. These properties are particularly relevant in the context of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory effects are attributed to the compound's ability to inhibit key pro-inflammatory cytokines and enzymes, thereby reducing inflammation and tissue damage.

The synthesis of 4-(2,5-Difluorophenyl)-2-fluoro-1-methylbenzene has been optimized through various synthetic routes to ensure high yields and purity. One common approach involves the coupling reaction between 2,5-difluorobenzeneboronic acid and 1-bromo-2-fluoro-4-methylbenzene using palladium-catalyzed cross-coupling techniques. This method has proven to be efficient and scalable, making it suitable for large-scale production in industrial settings.

In addition to its therapeutic applications, 4-(2,5-Difluorophenyl)-2-fluoro-1-methylbenzene has also been studied for its potential use as a chemical probe in biological research. Chemical probes are small molecules that can selectively modulate specific biological targets, providing valuable insights into cellular processes and disease mechanisms. The unique properties of this compound make it an ideal candidate for developing probes that can be used to study protein-protein interactions and signaling pathways in living cells.

The safety profile of 4-(2,5-Difluorophenyl)-2-fluoro-1-methylbenzene is another important consideration in its development as a therapeutic agent. Preclinical toxicity studies have shown that this compound has a favorable safety profile with minimal adverse effects at therapeutic doses. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 4-(2,5-Difluorophenyl)-2-fluoro-1-methylbenzene (CAS No. 2137886-83-8) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for further investigation and development as a novel therapeutic agent. Ongoing research continues to uncover new insights into the mechanisms of action and potential uses of this compound, paving the way for innovative treatments in various medical fields.